1-(3,4-dihydro-2H-pyran-5-yl)ethanone
Overview
Description
“1-(3,4-dihydro-2H-pyran-5-yl)ethanone” is an organic compound that serves as an intermediate in organic synthesis and medicinal chemistry . The ketone carbonyl group in this compound can react with Wittig reagents to prepare various poly-substituted alkene compounds . Additionally, the ketone carbonyl group can be reduced to a hydroxyl group by appropriate reducing agents .
Molecular Structure Analysis
The molecular formula of “1-(3,4-dihydro-2H-pyran-5-yl)ethanone” is C7H10O2 . Its molecular weight is 126.16 . The IUPAC name for this compound is “1-(3,4-dihydro-2H-pyran-5-yl)ethanone” and its InChI code is "1S/C7H10O2/c1-6(8)7-3-2-4-9-5-7/h5H,2-4H2,1H3" .Chemical Reactions Analysis
The ketone carbonyl group in “1-(3,4-dihydro-2H-pyran-5-yl)ethanone” can react with Wittig reagents to prepare various poly-substituted alkene compounds . Additionally, the ketone carbonyl group can be reduced to a hydroxyl group by appropriate reducing agents .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 1-(3,4-dihydro-2H-pyran-5-yl)ethanone, organized into distinct sections for each application:
Organic Synthesis Intermediate
This compound is used as an intermediate in organic synthesis, particularly as a hydroxyl-protecting reagent . It plays a crucial role in protecting reactive functional groups during chemical reactions.
Synthesis of Oxa-bicyclo[4.1.0]-hept-4-ene Compounds
It acts as an intermediate for the synthesis of functionalized volatile oxa-bicyclo[4.1.0]-hept-4-ene compounds, which have applications in fragrance chemistry and other specialized organic syntheses .
Medicinal Chemistry
The compound finds use in medicinal chemistry as an intermediate that can be utilized in the synthesis of cell biology detection reagents .
Synthesis of Tetrahydropyran Derivatives
It is involved in the synthesis of tetrahydropyran derivatives, which are important in pharmaceuticals and agrochemicals .
Antimicrobial Potential
Derivatives of this compound have shown promising antimicrobial potential, indicating its use in developing new antimicrobial agents .
Safety and Hazards
properties
IUPAC Name |
1-(3,4-dihydro-2H-pyran-5-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O2/c1-6(8)7-3-2-4-9-5-7/h5H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRJWTKMCONLFHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=COCCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-dihydro-2H-pyran-5-yl)ethanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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